2-Ethyl-3H-benzoimidazol-5-ylamine
Overview
Description
2-Ethyl-3H-benzoimidazol-5-ylamine is a compound used for proteomics research . It has a molecular formula of C9H11N3 and a molecular weight of 161.20 .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzimidazole ring system, which is a fusion of a benzene ring and an imidazole ring .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular formula of C9H11N3 and a molecular weight of 161.20 . Further details about its physical and chemical properties are not available in the search results.Scientific Research Applications
Pharmaceutical Applications :
- 2-Ethyl-3H-benzoimidazol-5-ylamine derivatives have been explored for their potential in treating hypertension. Sharma, Kohli, and Sharma (2010) synthesized derivatives that demonstrated potent antihypertensive effects, indicating the role of these compounds in cardiovascular health management (Sharma, Kohli, & Sharma, 2010).
- Another study by Benvenuti et al. (1997) reported on the synthesis of 1H-benzoimidazol-2-ylamine derivatives and their investigation for antimicrobial and genotoxic activities. This suggests their potential utility in developing new antimicrobial agents (Benvenuti et al., 1997).
Chemical Synthesis and Material Science :
- Tang, Wu, Wang, and Zhang (2017) used mixed 2-(1-hydroxy-ethyl)-3H-benzoimidazole-5-carboxylic acid and tetrazole ligands to synthesize zeolite-like metal–organic frameworks. These frameworks showed high chemical stability and significant CO2 uptake capacity, indicating their application in environmental and material sciences (Tang, Wu, Wang, & Zhang, 2017).
Advanced Applications in Chemistry :
- The synthesis of novel compounds using benzoimidazole derivatives, as discussed by Ebrahimlo and Khalafy (2008), highlights the versatility of these compounds in creating new chemical entities. These compounds have potential applications in various fields like dye synthesis and biochemical research (Ebrahimlo & Khalafy, 2008).
Analytical Chemistry Applications :
- A study by Ozbey, Kuş, and Göker (2001) on the crystal structure of a 1H-benzimidazole derivative emphasizes the importance of these compounds in analytical chemistry, particularly in understanding molecular structures and interactions (Ozbey, Kuş, & Göker, 2001).
properties
IUPAC Name |
2-ethyl-3H-benzimidazol-5-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11N3/c1-2-9-11-7-4-3-6(10)5-8(7)12-9/h3-5H,2,10H2,1H3,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJAJOQCGFBMAKT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC2=C(N1)C=C(C=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10389136 |
Source
|
| Record name | 2-Ethyl-3H-benzoimidazol-5-ylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10389136 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
46055-62-3 |
Source
|
| Record name | 2-Ethyl-3H-benzoimidazol-5-ylamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10389136 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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